Cas no 783297-84-7 ((1S)-2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol
• CAS No: 783297-84-7
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 554100
• PubChem ID: 12888908
• Update Time: 2025-10-21

(1S)-2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(aminomethyl)-3,4-dimethoxy-, (aS)-
• Benzenemethanol, alpha-(aminomethyl)-3,4-dimethoxy-, (alphaS)- (9CI)
• (1S)-2-Amino-1-(3,4-dimethoxyphenyl)ethanol
• (1S)-2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol
• SCHEMBL15921910
• EN300-1147367
• Dme (psychedelic), (S)-
• 783297-84-7
• UNII-YP369NRU7K
• BENZENEMETHANOL, ALPHA-(AMINOMETHYL)-3,4-DIMETHOXY-, (ALPHAS)-
• YP369NRU7K
• (S)-2-AMINO-1-(3,4-DIMETHOXYPHENYL)ETHANOL
• AKOS017530140
• DTXSID40512379
• BENZENEMETHANOL, .ALPHA.-(AMINOMETHYL)-3,4-DIMETHOXY-, (.ALPHA.S)-
• (alphaS)-alpha-(Aminomethyl)-3,4-dimethoxybenzenemethanol
• 3,4-Dimethoxy-beta-hydroxyphenethylamine, (S)-
• 3,4-Dimethoxyphenylethanolamine, (S)-
• (.ALPHA.S)-.ALPHA.-(AMINOMETHYL)-3,4-DIMETHOXYBENZENEMETHANOL

• MDL： MFCD20699958
• Inchi： 1S/C10H15NO3/c1-13-9-4-3-7(8(12)6-11)5-10(9)14-2/h3-5,8,12H,6,11H2,1-2H3/t8-/m1/s1
• InChI Key： WIUFFBGZBFVVDL-MRVPVSSYSA-N
• SMILES： O[C@H](CN)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 64.71000
• LogP: 1.39620

Additional information on (1S)-2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol

Chemical Profile of (1S)-2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol and CAS No. 783297-84-7

(1S)-2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 783297-84-7, has garnered attention due to its potential applications in drug development and biochemical research. The molecule's stereochemistry, specifically the (1S) configuration, plays a crucial role in its biological activity and interaction with target enzymes and receptors.

The structural framework of (1S)-2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol consists of an ethanolamine derivative linked to a 3,4-dimethoxyphenyl group. This combination of functional groups makes it a versatile scaffold for designing molecules with specific pharmacological properties. The dimethoxy substituents on the aromatic ring enhance the compound's solubility and metabolic stability, which are critical factors in drug formulation and delivery.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of stereochemistry in drug design. Studies have shown that the (1S) configuration of (1S)-2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol contributes to its selective binding affinity for certain enzymes and receptors. This selectivity is a key factor in minimizing side effects and improving therapeutic efficacy. The dimethoxyphenyl moiety, in particular, has been identified as a promising pharmacophore in the development of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently.

In the realm of medicinal chemistry, derivatives of (1S)-2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol have been explored for their potential anti-inflammatory, analgesic, and neuroprotective properties. For instance, modifications to the amino group have led to compounds with enhanced binding affinity to cyclooxygenase (COX) enzymes, which are involved in pain and inflammation pathways. Additionally, structural analogs have shown promise in preclinical studies for their ability to modulate neurotransmitter systems relevant to depression and anxiety disorders.

The synthesis of (1S)-2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity. These methods ensure that the final product exhibits the desired biological activity without unwanted isomeric impurities.

Current research in pharmacokinetics has also emphasized the importance of metabolic stability in drug candidates. The methoxy groups in (1S)-2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol contribute to its resistance against rapid degradation by metabolic enzymes such as cytochrome P450 (CYP450). This stability is advantageous for achieving prolonged half-life and improved bioavailability, which are critical for therapeutic success.

The compound's potential applications extend beyond traditional pharmaceuticals. In agrochemical research, derivatives of this molecule have been investigated for their herbicidal and fungicidal properties. The unique combination of functional groups allows for interactions with biological targets in plants that can inhibit unwanted growth while promoting crop health.

Ethical considerations in drug development also play a significant role in the research and application of compounds like (1S)-2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol. Ensuring that synthetic pathways are sustainable and environmentally friendly is a priority for modern chemists. Green chemistry principles have been integrated into synthetic strategies to minimize waste and reduce hazardous byproducts.

The future prospects for (1S)-2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol are promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with enhanced efficacy and reduced toxicity. As computational tools advance, virtual screening methods will further accelerate the discovery process by identifying novel analogs with optimized pharmacological profiles.

In conclusion, (1S)-2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol, identified by CAS number 783297-84-7, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with recent findings from stereochemical studies and computational modeling, position it as a valuable candidate for further research and development. The compound's potential applications across multiple therapeutic areas highlight its versatility and importance in modern drug discovery efforts.